Cas no 2172598-29-5 (2-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylpropan-1-ol)

• Product Name: 2-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylpropan-1-ol
• CAS No: 2172598-29-5
• MF: C₁₁H₂₂N₄O
• MW: 226.318582057953
• CID: 6102331
• PubChem ID: 165735153
• Update Time: 2025-06-26

2-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylpropan-1-ol
• 2-[4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-yl]propan-1-ol
• 2172598-29-5
• EN300-1595877

• Inchi： 1S/C11H22N4O/c1-8(2)4-5-11-10(6-12)13-14-15(11)9(3)7-16/h8-9,16H,4-7,12H2,1-3H3
• InChI Key： DXFKQCWCIQEIHQ-UHFFFAOYSA-N
• SMILES： OCC(C)N1C(=C(CN)N=N1)CCC(C)C

Computed Properties

• Exact Mass: 226.17936134g/mol
• Monoisotopic Mass: 226.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 77Ų

Additional information on 2-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylpropan-1-ol

Professional Introduction to Compound with CAS No. 2172598-29-5 and Product Name: 2-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylpropan-1-ol

The compound identified by the CAS number 2172598-29-5 and the product name 2-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylpropan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic alcohols that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates a triazole ring, which is a key pharmacophore known for its ability to modulate various biological pathways, making it a valuable scaffold for drug discovery.

Recent research in medicinal chemistry has highlighted the importance of triazole derivatives in the development of novel therapeutic agents. The presence of an aminomethyl group at the 2-4 position and a 3-methylbutyl side chain at the 5-position of the triazole ring contributes to the unique physicochemical properties and biological interactions of this compound. These structural features are critical in determining its efficacy and selectivity in biological systems.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Studies have demonstrated that derivatives of triazole-containing compounds can interact with enzymes by forming stable hydrogen bonds or by occupying specific binding pockets. The 2-4-(aminomethyl) moiety, in particular, has been shown to enhance binding affinity by participating in multiple non-covalent interactions with target proteins. This property makes the compound a promising candidate for inhibiting key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) or lipoxygenase.

In addition to its enzyme-targeting capabilities, the 3-methylbutyl side chain contributes to the compound's solubility and bioavailability, which are critical factors in drug development. This structural feature ensures that the compound can be effectively absorbed and distributed throughout the body, thereby increasing its therapeutic potential. Recent studies have also shown that alkyl-substituted triazoles can exhibit enhanced stability against metabolic degradation, allowing for prolonged half-life and sustained activity.

The synthesis of 2-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ol involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the triazole ring typically involves cycloaddition reactions between organic azides and alkynes, followed by functional group modifications to introduce the desired substituents. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to optimize the synthetic route and improve overall efficiency.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a potential treatment for various diseases. Its ability to interact with biological targets suggests applications in areas such as anti-inflammatory therapy, pain management, and even oncology. The unique combination of structural features makes it a versatile scaffold that can be further modified to enhance its therapeutic profile.

One particularly exciting aspect of this compound is its potential for use in combination therapies. By developing derivatives with different substituents or by co-administering multiple compounds that target different pathways, researchers can achieve synergistic effects that may improve treatment outcomes. This approach aligns with current trends in precision medicine, where personalized treatment strategies are tailored to individual patient needs.

The chemical properties of 2-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ol also make it an attractive candidate for further investigation in materials science applications. For instance, its ability to form stable complexes with other molecules could be exploited in drug delivery systems or as a component in smart materials that respond to specific biological stimuli.

In conclusion, the compound with CAS number 2172598-29-5 and product name 2-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ol represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and diverse biological activities make it a valuable tool for drug discovery and development. Ongoing research efforts are focused on optimizing its synthesis, exploring its therapeutic potential, and developing novel applications that leverage its unique properties.